3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid

• IUPAC Name: 3-chloro-5-[(E)-2-fluoroethenyl]sulfanylbenzoic acid
• InChI: InChI=1S/C9H6ClFO2S/c10-7-3-6(9(12)13)4-8(5-7)14-2-1-11/h1-5H,(H,12,13)/b2-1+
• InChI Key: XXGPMXBGTAPDGV-OWOJBTEDSA-N
• Canonical SMILES: C1=C(C=C(C=C1SC=CF)Cl)C(=O)O
• Isomeric SMILES: C1=C(C=C(C=C1S/C=C/F)Cl)C(=O)O
• Molecular Formula: C9H6ClFO2S
• Molecular Weight: 232.66 g/mol

Description

3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid, also known as CF3B or 2-fluoroethylsulfanyl-3-chlorobenzoic acid, is a chemical compound that has been studied for its potential use in pharmaceutical research. It is a member of the family of benzoic acid derivatives and is structurally similar to other compounds that have been used as drugs, such as aspirin and ibuprofen.

Mechanism of Action

3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid inhibits the activity of COX-2 by binding to the enzyme and preventing it from converting arachidonic acid into prostaglandins, which are involved in the inflammatory response. 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid also inhibits the activity of other enzymes, such as lipoxygenase and 5-lipoxygenase, which are involved in the production of leukotrienes, another class of inflammatory mediators.
Biochemical and Physiological Effects:
3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of certain cancer cells in vitro. In addition, 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid is that it is relatively easy to synthesize, and it can be obtained in moderate yields. Another advantage is that it has been shown to have multiple potential applications in pharmaceutical research. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid. One direction is to further investigate its anti-inflammatory and analgesic effects in animal models, with the goal of developing new anti-inflammatory drugs. Another direction is to investigate its potential use in cancer research, particularly in combination with other drugs. Finally, further research is needed to determine the safety and efficacy of 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid in humans, with the goal of developing new drugs for the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid involves several steps, including the reaction of 3-chloro-5-nitrobenzoic acid with thioacetic acid, followed by the reaction of the resulting compound with 2-fluoroethanol. The final product is obtained by treating the intermediate compound with hydrochloric acid. The yield of the product is typically around 50%.

Scientific Research Applications

3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid has been studied for its potential use in pharmaceutical research, particularly in the development of new anti-inflammatory drugs. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators. 3-chloro-5-{[(E)-2-fluoroethenyl]sulfanyl}benzoic acid has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cells.